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Compound of Interest

Compound Name: 1,2,3-Trifluorobenzene

Cat. No.: B074907 Get Quote

This guide provides essential safety information, handling procedures, and emergency

protocols for researchers, scientists, and drug development professionals working with 1,2,3-
trifluorobenzene.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,2,3-trifluorobenzene?

A1: 1,2,3-Trifluorobenzene is a highly flammable liquid and vapor.[1][2] It can cause skin and

serious eye irritation.[1][2] Inhalation may lead to respiratory irritation.[1][3]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: To ensure safety, wear protective gloves, chemical-resistant clothing, and eye/face

protection.[4][5] In case of inadequate ventilation, use a suitable respirator.

Q3: What are the proper storage conditions for 1,2,3-trifluorobenzene?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[1][4][5] Keep away from heat, sparks, open flames, and other ignition

sources.[1][4] The recommended storage temperature is between 2-8°C.[6]

Q4: What materials are incompatible with 1,2,3-trifluorobenzene?
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A4: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[4][7]

Q5: What should I do in case of a spill?

A5: In the event of a spill, immediately evacuate the area and remove all ignition sources.[5][7]

Ventilate the area and use non-sparking tools and explosion-proof equipment for cleanup.[1][5]

[7] Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable container for

disposal.[7]
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Issue Possible Cause Solution

Skin or Eye Contact
Accidental splashing or

inadequate PPE.

Skin Contact: Immediately

remove all contaminated

clothing and rinse the skin with

plenty of water.[7][8] If irritation

occurs, seek medical attention.

[1] Eye Contact: Rinse

cautiously with water for at

least 15 minutes, removing

contact lenses if present and

easy to do.[1][7] Seek

immediate medical attention.

[1]

Inhalation Exposure
Inadequate ventilation or

improper handling.

Move the affected person to

fresh air and keep them

comfortable for breathing.[1][4]

If the person feels unwell, call

a poison center or doctor.[4][8]

Fire
Exposure to ignition sources

(heat, sparks, flames).

Use dry chemical, carbon

dioxide (CO2), or alcohol-

resistant foam to extinguish

the fire.[1][7] Water spray can

be used to cool closed

containers.[7]

Accidental Ingestion
Improper handling or

contamination of food/drink.

Do NOT induce vomiting.

Clean the mouth with water

and seek immediate medical

attention.[1][7]
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Property Value Source

CAS Number 1489-53-8 [1][6][9]

Molecular Formula C₆H₃F₃ [1][4][6]

Molecular Weight 132.09 g/mol [6]

Appearance
Colorless to light orange/yellow

clear liquid
[6]

Boiling Point 94-95 °C [2][6][10]

Density 1.28 g/mL at 25 °C [2][10]

Flash Point -4 °C (closed cup) [2]

Storage Temperature 2-8 °C [6]

Experimental Protocols
Standard Handling Protocol:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[8] All personnel must be trained on the specific hazards and handling procedures

for 1,2,3-trifluorobenzene.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, safety glasses with side shields or goggles, and a lab coat.[4][5]

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[4][5]

Grounding: To prevent static discharge, ground and bond containers and receiving

equipment.[1][4][7] Use non-sparking tools.[1][4][7]

Dispensing: When transferring the liquid, pour slowly to minimize splashing. Keep the

container tightly closed when not in use.[1][4]
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Waste Disposal: Dispose of waste in a designated, labeled container for flammable liquids,

following all local, state, and federal regulations.[1][7]
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Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for 1,2,3-trifluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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